Cas no 618415-59-1 (2-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)

• Product Name: 2-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• CAS No: 618415-59-1
• MF: C₁₇H₁₈N₄S
• MW: 310.416621685028
• CID: 3051215
• PubChem ID: 934129
• Update Time: 2025-04-21

2-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine
• 2-{4-ethyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine
• 2-{4-ethyl-5-[(3-methylbenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• 618415-59-1
• AKOS003360224
• STK468174
• 649-286-4
• 2-[4-ethyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]pyridine

• Inchi： 1S/C17H18N4S/c1-3-21-16(15-9-4-5-10-18-15)19-20-17(21)22-12-14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3
• InChI Key： LOYIDYBWJQXWQU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C1=NN=C(C2C=CC=CN=2)N1CC

Computed Properties

• Exact Mass: 310.12521776Da
• Monoisotopic Mass: 310.12521776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.9Ų